Cas no 2137450-00-9 (1H-Indole-1,2-dicarboxylic acid, 4,6-difluoro-2,3-dihydro-, 1-(phenylmethyl) ester)

• Product Name: 1H-Indole-1,2-dicarboxylic acid, 4,6-difluoro-2,3-dihydro-, 1-(phenylmethyl) ester
• CAS No: 2137450-00-9
• MF: C₁₇H₁₃F₂NO₄
• MW: 333.28623175621
• CID: 5267446
• Update Time: 2025-05-24

1H-Indole-1,2-dicarboxylic acid, 4,6-difluoro-2,3-dihydro-, 1-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1-[(benzyloxy)carbonyl]-4,6-difluoro-2,3-dihydro-1H-indole-2-carboxylic acid
• 4,6-Difluoro-1-phenylmethoxycarbonyl-2,3-dihydroindole-2-carboxylic acid
• 1H-Indole-1,2-dicarboxylic acid, 4,6-difluoro-2,3-dihydro-, 1-(phenylmethyl) ester

• Inchi： 1S/C17H13F2NO4/c18-11-6-13(19)12-8-15(16(21)22)20(14(12)7-11)17(23)24-9-10-4-2-1-3-5-10/h1-7,15H,8-9H2,(H,21,22)
• InChI Key： OAQVYHKKWRFREF-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1CC(C(=O)O)N2C(=O)OCC1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 483
• XLogP3: 3
• Topological Polar Surface Area: 66.8

Additional information on 1H-Indole-1,2-dicarboxylic acid, 4,6-difluoro-2,3-dihydro-, 1-(phenylmethyl) ester

1H-Indole-1,2-dicarboxylic acid, 4,6-difluoro-2,3-dihydro-, 1-(phenylmethyl) ester

The compound 1H-Indole-1,2-dicarboxylic acid, 4,6-difluoro-2,3-dihydro-, 1-(phenylmethyl) ester (CAS No. 2137450-00-9) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound belongs to the class of indole derivatives, which are well-known for their versatile applications in drug design and chemical synthesis. The structure of this molecule incorporates a difluoro-substituted indole core, which is further modified with a carboxylic acid group and a benzyl ester moiety, making it a unique entity in terms of both functionality and reactivity.

Recent studies have highlighted the importance of indole derivatives in the development of novel therapeutic agents. The presence of the difluoro groups at positions 4 and 6 on the indole ring introduces electronic and steric effects that can significantly influence the molecule's pharmacokinetic properties. These modifications enhance the compound's ability to interact with biological targets, such as enzymes or receptors, making it a promising candidate for drug discovery programs targeting various diseases.

The benzyl ester group attached to the indole core plays a crucial role in modulating the molecule's solubility and stability. This functional group is often utilized in drug delivery systems to improve bioavailability and reduce toxicity. Moreover, the carboxylic acid groups present on the indole ring can participate in hydrogen bonding interactions, which are essential for binding to protein targets. This dual functionality makes the compound an attractive scaffold for designing multi-target drugs.

From a synthetic perspective, the preparation of 1H-Indole-1,2-dicarboxylic acid, 4,6-difluoro-2,3-dihydro-, 1-(phenylmethyl) ester involves a series of intricate organic transformations. The synthesis typically begins with the formation of the indole core through cyclization reactions, followed by fluorination at specific positions. The introduction of the carboxylic acid groups and the benzyl ester moiety requires precise control over reaction conditions to ensure high yields and purity.

Recent advancements in fluorination techniques have enabled researchers to efficiently introduce fluorine atoms into complex molecules like this one. Fluorine substitution is particularly valuable due to its ability to enhance lipophilicity and improve pharmacokinetic profiles. These properties are critical for developing drugs that can effectively penetrate biological barriers and reach their intended targets.

In terms of applications, this compound has shown potential as a building block for constructing more complex molecular architectures. Its modular design allows for further functionalization at various positions on the indole ring, enabling researchers to explore diverse chemical spaces. For instance, substitution at positions 5 or 7 could lead to derivatives with enhanced selectivity or improved therapeutic indices.

Furthermore, computational studies have revealed that this compound exhibits favorable pharmacokinetic properties based on its molecular structure. Predictive models suggest that it has moderate solubility in aqueous solutions and reasonable permeability across biological membranes. These attributes make it suitable for oral administration or other routes of drug delivery.

It is also worth noting that this compound has been studied in preclinical models for its potential anti-inflammatory and antioxidant activities. Initial findings indicate that it may inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These results underscore its potential as a lead compound for developing novel anti-inflammatory agents.

In conclusion, 1H-Indole-1,2-dicarboxylic acid, 4,6-difluoro-2,3-dihydro-, 1-(phenylmethyl) ester (CAS No. 2137450-00-9) represents a cutting-edge molecule with significant promise in drug discovery and materials science. Its unique structure combines functional groups that offer versatility in synthesis and application. As research continues to uncover its full potential, this compound stands as a testament to the power of organic chemistry in advancing modern medicine.